(2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid (4-nitrophenyl)methyl ester
(2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid (4-nitrophenyl)methyl ester
Brand Name:
Vulcanchem
CAS No.:
104773-40-2
VCID:
VC0175521
InChI:
InChI=1S/C15H18N2O6S/c1-10(19)24-14-6-13(8-18)16(7-14)15(20)23-9-11-2-4-12(5-3-11)17(21)22/h2-5,13-14,18H,6-9H2,1H3/t13-,14-/m0/s1
SMILES:
CC(=O)SC1CC(N(C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])CO
Molecular Formula:
C15H18N2O6S
Molecular Weight:
354.4 g/mol
(2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid (4-nitrophenyl)methyl ester
CAS No.: 104773-40-2
Main Products
VCID: VC0175521
Molecular Formula: C15H18N2O6S
Molecular Weight: 354.4 g/mol
CAS No. | 104773-40-2 |
---|---|
Product Name | (2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid (4-nitrophenyl)methyl ester |
Molecular Formula | C15H18N2O6S |
Molecular Weight | 354.4 g/mol |
IUPAC Name | (4-nitrophenyl)methyl (2S,4S)-4-acetylsulfanyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate |
Standard InChI | InChI=1S/C15H18N2O6S/c1-10(19)24-14-6-13(8-18)16(7-14)15(20)23-9-11-2-4-12(5-3-11)17(21)22/h2-5,13-14,18H,6-9H2,1H3/t13-,14-/m0/s1 |
Standard InChIKey | ISMJAKHUEXVPIA-KBPBESRZSA-N |
Isomeric SMILES | CC(=O)S[C@H]1C[C@H](N(C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])CO |
SMILES | CC(=O)SC1CC(N(C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])CO |
Canonical SMILES | CC(=O)SC1CC(N(C1)C(=O)OCC2=CC=C(C=C2)[N+](=O)[O-])CO |
Synonyms | (2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid (4-nitrophenyl)methyl ester |
PubChem Compound | 10269534 |
Last Modified | Nov 11 2021 |
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